2-(2,6-Diisopropylphenoxy)ethanol

• CAS No.: 56949-57-6
• Molecular Formula: C14H22O2
• Molecular Weight: 222.32 g/mol
• IUPAC Name: 2-[2,6-di(propan-2-yl)phenoxy]ethanol
• InChI: InChI=1S/C14H22O2/c1-10(2)12-6-5-7-13(11(3)4)14(12)16-9-8-15/h5-7,10-11,15H,8-9H2,1-4H3
• InChI Key: MJONFJRVFQBOPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)OCCO

Description

2-(2,6-Diisopropylphenoxy)ethanol (CAS: N/A, referenced as [2d] in ) is a hindered phenolic compound characterized by a 2,6-diisopropylphenyl group attached to an ethoxy alcohol moiety. Its molecular formula is C₁₄H₂₂O₂, with a molecular weight of 222.32 g/mol (HRMS [M]⁺ observed at 222.3227 vs. calculated 222.3233) . The ¹H NMR spectrum (CDCl₃) reveals distinct signals for the isopropyl groups (δ 1.25, 12H), methylene protons (δ 3.17–4.38), and aromatic protons (δ 7.15–7.29), confirming its sterically hindered structure . The compound is synthesized via microwave-mediated protection methods, enhancing efficiency compared to conventional routes .

Biological Activity

2-(2,6-Diisopropylphenoxy)ethanol is a compound that has garnered attention in various fields of research due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its biological significance.

• Molecular Formula : C13H18O2
• Molecular Weight : 206.28 g/mol
• IUPAC Name : 2-(2,6-Diisopropylphenoxy)ethanol

Biological Activity Overview

The biological activity of 2-(2,6-Diisopropylphenoxy)ethanol can be categorized into several areas:

• Antimicrobial Activity : Studies have indicated that this compound exhibits significant antimicrobial properties against various pathogens.
• Anti-inflammatory Effects : Research has demonstrated its ability to reduce inflammation markers in vitro and in vivo.
• Neuroprotective Effects : Preliminary studies suggest that it may protect neuronal cells from oxidative stress.

The mechanisms by which 2-(2,6-Diisopropylphenoxy)ethanol exerts its biological effects include:

• Inhibition of Pro-inflammatory Cytokines : The compound has been shown to downregulate the expression of cytokines such as IL-6 and TNF-α.
• Antioxidant Activity : It scavenges free radicals, thereby reducing oxidative stress in cellular models.

Table 1: Summary of Key Studies on 2-(2,6-Diisopropylphenoxy)ethanol

Study Reference	Objective	Key Findings
	Evaluate anti-inflammatory effects	Reduced IL-6 and TNF-α production in LPS-stimulated macrophages	Suggests potential for treating inflammatory diseases
	Assess antimicrobial activity	Effective against Gram-positive bacteria	Indicates possible use as an antimicrobial agent
	Investigate neuroprotective properties	Protects neuronal cells from oxidative damage	Promising candidate for neurodegenerative disease therapies

Detailed Research Findings

• Anti-inflammatory Properties
  • A study conducted on murine macrophages demonstrated that treatment with 2-(2,6-Diisopropylphenoxy)ethanol significantly inhibited the production of pro-inflammatory cytokines when stimulated with lipopolysaccharides (LPS). This suggests its potential utility in managing conditions characterized by chronic inflammation.
• Antimicrobial Efficacy
  • In vitro tests revealed that the compound exhibited considerable activity against a range of Gram-positive bacteria, including Staphylococcus aureus. The mechanism appears to involve disruption of bacterial cell membranes.
• Neuroprotective Effects
  • Research involving neuronal cell cultures exposed to oxidative stress showed that 2-(2,6-Diisopropylphenoxy)ethanol could mitigate cell death and preserve cellular integrity. This effect is attributed to its antioxidant properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural, synthetic, and functional differences between 2-(2,6-Diisopropylphenoxy)ethanol and analogous compounds:

Compound Name	CAS Number	Substituents/Modifications	Molecular Weight (g/mol)	Key Properties/Applications
2-(2,6-Diisopropylphenoxy)ethanol	N/A ([2d])	2,6-Diisopropylphenoxy, ethanol	222.32	Hindered phenol; microwave synthesis
1-[2-(2,6-Diisopropylphenoxy)ethyl]guanidine	46967-57-1	Guanidine group appended to ethyl chain	~279.40 (estimated)	Enhanced basicity; potential bioactivity
(4-((2,6-Diisopropylphenoxy)methyl)phenyl)boronic acid	3733-29-7	Boronic acid substituent on phenyl ring	~326.25 (estimated)	Suzuki coupling applications
2-(2,6-Difluorophenyl)-2-(methylamino)ethanol	1183234-08-3	Difluoro, methylamino groups	187.19	Pharmaceutical intermediate; halogenated

Structural and Electronic Differences

• Steric Effects: The diisopropyl groups in 2-(2,6-Diisopropylphenoxy)ethanol create significant steric hindrance, limiting reactivity at the phenolic oxygen.
• Functional Groups : The guanidine derivative () introduces a highly basic guanidine moiety (pKa ~13), enabling interactions with acidic biomolecules or catalysts . The boronic acid analog () enables participation in cross-coupling reactions, expanding utility in materials science .

Physicochemical Properties

• Solubility: The diisopropyl groups in 2-(2,6-Diisopropylphenoxy)ethanol reduce polarity, favoring solubility in organic solvents.
• Thermal Stability: Hindered phenolic structures generally exhibit high thermal stability, whereas the guanidine derivative () may decompose at elevated temperatures due to its basicity .